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Compound of Interest

Compound Name: FOXO4-DRI

Cat. No.: B15582169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of FOXO4-DRI, a cell-permeable peptide antagonist that blocks the interaction of FOXO4 and

p53, thereby inducing apoptosis in senescent cells.[1][2][3] Adherence to these guidelines is

critical for ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling FOXO4-DRI in its lyophilized or

reconstituted form. This includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: A standard laboratory coat.

Chemical and Physical Properties
FOXO4-DRI is a synthetic peptide.[4] While specific quantitative data on toxicity and

flammability are not readily available in standard safety data sheets, its nature as a peptide

suggests low volatility.
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Property Data

Molecular Formula C₂₂₈H₃₈₈N₈₆O₆₄[5][6]

Molecular Weight Approximately 5358.05 g/mol [6]

Appearance Lyophilized white powder

Solubility
Soluble in sterile, distilled water or buffered

solutions (e.g., PBS).

Storage (Lyophilized) Store at -20°C for long-term stability.[3][7]

Storage (Reconstituted)

Store at 2-8°C for short-term use (up to one

month); for longer periods, aliquot and store at

-20°C to avoid freeze-thaw cycles.[3][7]

Operational Plan: From Receipt to Experimentation
This section provides a step-by-step guide for the proper handling of FOXO4-DRI.

Receiving and Storage
Inspect: Upon receipt, visually inspect the vial for any damage to the container or seal.

Log: Record the date of receipt, lot number, and initial storage conditions.

Store: Immediately transfer the lyophilized peptide to a -20°C freezer for long-term storage.

[3][7]

Reconstitution Protocol
Equilibrate: Allow the vial of lyophilized FOXO4-DRI to reach room temperature before

opening to prevent condensation.

Select Solvent: Use sterile, bacteriostatic water for injection or a buffer appropriate for your

experimental system (e.g., Phosphate Buffered Saline - PBS).

Reconstitute: Slowly add the desired volume of solvent to the vial. For example, to create a 1

mg/mL stock solution from a 10 mg vial, add 10 mL of solvent.
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Dissolve: Gently swirl or roll the vial to dissolve the peptide. Do not shake or vortex, as this

can degrade the peptide.

Aliquot and Store: For reconstituted solutions, it is best practice to create single-use aliquots

to minimize contamination and degradation from repeated freeze-thaw cycles. Store aliquots

at -20°C.[3]

Experimental Use
In Vitro: Typical concentrations for cell culture experiments range from 25 µM to 25 mM.[1][2]

[5]

In Vivo: For animal studies, dosages around 5 mg/kg administered via intraperitoneal

injection have been reported.[1]

Disposal Plan
All materials that have come into contact with FOXO4-DRI, including vials, pipette tips, and

gloves, should be disposed of in accordance with standard laboratory procedures for non-

hazardous chemical waste.

Collect Waste: Place all contaminated disposable materials into a designated waste

container.

Decontaminate: Decontaminate non-disposable labware by soaking in a suitable laboratory

disinfectant or by autoclaving.

Dispose: Dispose of the collected waste through your institution's chemical waste disposal

program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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